Cas no 13877-94-6 (5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-)

• Product Name: 5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
• CAS No: 13877-94-6
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 231532
• Update Time: 2025-04-19

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- Chemical and Physical Properties

Names and Identifiers

• 5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
• 4,12,12-Trimethyl-9-methylene-5-oxatricyclo[8.2.0.0^4,6]dodecane
• 4,5-epoxy-4,11,11-trimethyl-8-methylenebicyclo[7.2.0]undecane
• (1R,4S,7R,11S)-3,3,7,11-tetramethyltricyclo[5.4.0.04,11]undecan-1-ol
• (1R,4S,7R,11S)-3,3,7,11-tetramethyltricyclo< 5.4.0.04,11> undecan-1-ol
• (1R,4SR,5SR,9S)-4,5-epoxycaryophyllene
• 1,4-Ethano-3aH-inden-3a-ol, octahydro-2,2,4,7a-tetramethyl-, (1S-(1alpha,3abeta,4alpha,7abeta))-
• 5,6-epoxy-5,6-dihydrocaryophyllene
• 6,7-epoxycaryophyll-3(15)-ene
• AC1MIZND
• acetylginsenol
• CHEMBL470270
• Einecs 237-642-8

• Inchi： 1S/C15H24O/c1-10-5-6-13-15(4,16-13)8-7-12-11(10)9-14(12,2)3/h11-13H,1,5-9H2,2-4H3
• InChI Key： NVEQFIOZRFFVFW-UHFFFAOYSA-N
• SMILES： O1C2CCC(=C)C3CC(C)(C)C3CCC12C

Computed Properties

• Exact Mass: 220.183
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 279.7°Cat760mmHg
• Flash Point: 119.7°C
• PSA: 12.53000
• LogP: 3.93640

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